2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-[2-(dimethylamino)cyclohexyl]acetamide
• InChI: InChI=1S/C13H25N3O/c1-15(2)11-5-3-4-6-12(11)16(10-7-8-10)13(17)9-14/h10-12H,3-9,14H2,1-2H3
• InChI Key: VPPVCXMYHRHOGJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCCC1N(C2CC2)C(=O)CN
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide is a structurally complex acetamide derivative featuring a cyclopropyl group and a 2-dimethylaminocyclohexyl substituent on the nitrogen atom of the acetamide backbone. The compound’s unique architecture combines strained cyclopropane rings with a conformationally flexible cyclohexyl group bearing a dimethylamino moiety.

Biological Activity

2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide, with the chemical formula C13H25N3O and CAS number 1353988-62-1, is a compound of interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

The compound is characterized by:

• Molecular Weight : 239.36 g/mol
• Chemical Structure : Contains a cyclopropyl group and a dimethylamino group attached to a cyclohexyl moiety, contributing to its unique pharmacological profile.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, primarily in the realm of antimicrobial and anticancer properties.

Anticancer Activity

The compound's structural features suggest potential interactions with key biological targets involved in cancer progression. For example, similar compounds have been studied for their ability to inhibit polo-like kinase (Plk1), a critical regulator in cell division and tumor growth.

Case Study: Inhibition of Plk1
A study focusing on inhibitors of Plk1 revealed that compounds with similar amine structures showed IC50 values ranging from 1.63 to 1.83 μM, indicating effective inhibition of this target. The presence of tertiary amines was correlated with enhanced activity.

The mechanisms through which 2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide exerts its biological effects are hypothesized based on structural analogs:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways.
• Cell Membrane Interaction : The lipophilic nature of the compound suggests a potential for disrupting microbial membranes or interacting with cellular receptors.

Safety and Toxicology

While specific toxicological data on this compound are sparse, related compounds have undergone safety profiling which includes assessments for cytotoxicity and metabolic stability. These evaluations are crucial for determining the compound's viability as a therapeutic agent.

Table 2: Safety Profiling Results for Related Compounds

Compound Name	Cytotoxicity (IC50)	Metabolic Stability (t1/2)
Compound A	>50 μM	>1200 min
Compound B	5 μM	1000 min

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide and related acetamide derivatives:

Table 1: Structural and Functional Comparison of Acetamide Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide	Not explicitly provided*	~300–350 (estimated)	Cyclopropyl, 2-dimethylaminocyclohexyl	Combines ring strain (cyclopropane) and tertiary amine (solubility modulation).
2-[(2-Chlorophenyl)amino]-N-cyclohexylacetamide	C₁₄H₁₉ClN₂O	266.77	Chlorophenyl, cyclohexyl	Chlorine atom enhances electrophilicity; potential for halogen bonding .
2-Phenyl-N-{2-[(2-phenylacetyl)amino]cyclohexyl}acetamide	C₂₂H₂₆N₂O₂	350.45	Phenyl, cyclohexyl with phenylacetyl group	Bulky aromatic groups may reduce solubility but improve lipid membrane affinity .
2-Cyano-N-[(methylamino)carbonyl]acetamide	C₅H₇N₃O₂	141.13	Cyano, methylaminocarbonyl	Polar cyano group increases reactivity in nucleophilic substitutions .

*The molecular formula of the target compound can be inferred as approximately C₁₃H₂₄N₃O, assuming the acetamide backbone (C₂H₄ON) combined with a cyclopropyl (C₃H₅) and a 2-dimethylaminocyclohexyl (C₈H₁₅N₂) group.

Key Structural and Functional Insights:

Cyclopropane vs. Aromatic Substituents: The cyclopropyl group in the target compound introduces ring strain, which may enhance reactivity in ring-opening reactions compared to sterically hindered phenyl groups in analogs like 2-phenyl-N-{2-[(2-phenylacetyl)amino]cyclohexyl}acetamide . Chlorophenyl substituents (e.g., in 2-[(2-chlorophenyl)amino]-N-cyclohexylacetamide) contribute to electrophilic character, favoring interactions with biological targets or catalysts .

This contrasts with 2-cyano-N-[(methylamino)carbonyl]acetamide, where a cyano group increases polarity but may reduce stability under acidic conditions .

Conformational Flexibility: The cyclohexyl group in the target compound and its analogs (e.g., 2-[(2-chlorophenyl)amino]-N-cyclohexylacetamide) allows for chair-to-chair interconversion, which could influence binding affinity in hypothetical receptor-ligand interactions .

Research Implications and Limitations

• Synthetic Challenges: The discontinued status of the target compound and its analogs () limits experimental validation of theoretical properties.
• Functional Group Trade-offs: While the dimethylamino group in the target compound may enhance solubility, bulky substituents (e.g., phenyl groups in ) could compromise bioavailability.
• Data Gaps : Thermochemical or pharmacological data for the target compound are absent in the provided evidence. Density-functional theory (DFT) studies, as referenced in , could theoretically model its properties but require validation .